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Compound of Interest

Compound Name: Ethyl L-lactate

Cat. No.: B032942 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ethyl L-lactate is a versatile, bio-based solvent derived from the esterification of L-lactic acid

with ethanol. Its biodegradable and non-toxic properties have led to its widespread use in the

pharmaceutical, food, and cosmetic industries. Accurate quantification of Ethyl L-lactate in

various mixtures is crucial for quality control, formulation development, and pharmacokinetic

studies. This document provides detailed application notes and protocols for the analytical

quantification of Ethyl L-lactate using High-Performance Liquid Chromatography (HPLC) and

Gas Chromatography (GC).

I. High-Performance Liquid Chromatography (HPLC)
Methods
HPLC is a powerful technique for the separation and quantification of Ethyl L-lactate.

Depending on the specific requirements of the analysis, such as the need to separate

enantiomers, different HPLC methods can be employed.

A. Reversed-Phase HPLC for General Quantification
This method is suitable for the routine quantification of Ethyl L-lactate in simple mixtures.
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Sample Preparation: Dissolve the sample containing Ethyl L-lactate in the mobile phase to

a known concentration. If necessary, filter the sample through a 0.45 µm syringe filter.

HPLC System: A standard HPLC system equipped with a UV detector is required.

Chromatographic Conditions:

Column: Newcrom R1, a special reverse-phase column with low silanol activity[1].

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with a small amount of

phosphoric acid. For Mass Spectrometry (MS) compatible applications, formic acid should

be used instead of phosphoric acid[1]. A specific example of a mobile phase is 87% water,

10% Ethyl L-lactate, and 3% acetic acid[2].

Flow Rate: Typically 1.0 mL/min.

Column Temperature: Ambient or controlled, for example, at 60 °C[2].

Detection: UV detection at a wavelength of 210 nm or 224 nm[3][4].

Injection Volume: 5 µL[3].

Quantification: Create a calibration curve by injecting standard solutions of Ethyl L-lactate of

known concentrations. The concentration of Ethyl L-lactate in the sample can be

determined by comparing its peak area to the calibration curve.

Quantitative Data Summary:

Parameter Value Reference

Column Newcrom R1 [1]

Mobile Phase
Acetonitrile, Water, Phosphoric

Acid (or Formic Acid for MS)
[1]

Detection UV at 210 nm or 224 nm [3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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